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Compound of Interest

Compound Name: 5-Nitroso-2,4,6-triaminopyrimidine

Cat. No.: B018466

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 5-Nitroso-2,4,6-triaminopyrimidine. The information is compiled from various
safety data sheets and chemical information sources to ensure a thorough understanding of
the potential hazards and the necessary safety measures. Due to the limited availability of in-
depth toxicological studies, this guide also incorporates general safety principles for handling
nitroso compounds.

Chemical and Physical Properties

5-Nitroso-2,4,6-triaminopyrimidine is a chemical compound used in organic synthesis.[1] Its
key physical and chemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C4HB6N60O 2131141511611 71

Molecular Weight 154.13 g/mol 2113114171

Appearance Pink or orange solid/powder [819]

CAS Number 1006-23-1 213114151617

EINECS Number 213-742-7 [21[5]

Melting Point >300 °C 9]

Stability Stabl.e. under normal o]
conditions.

Incompatibilities Strong oxidizing agents. [1][9]

Store in a cool, dry, well-
ventilated area. Some

Storage Temperature suppliers recommend storage [6]1[8]
at <-15°C under an inert gas

like nitrogen.

Hazard Identification and Toxicological Profile

The toxicological properties of 5-Nitroso-2,4,6-triaminopyrimidine have not been fully
investigated.[2][8] However, based on the available Material Safety Data Sheets (MSDS), the
primary hazards are associated with irritation to the eyes, skin, and respiratory tract.[2][5][8]

Potential Health Effects:[8]

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation.

Eye Contact: Dust may cause mechanical irritation.

Ingestion: May cause digestive tract disturbances.
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Chronic Exposure: No information on the chronic effects of exposure to this compound has
been found.[8]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC.[2]

Personal Protective Equipment (PPE)

To minimize exposure, appropriate personal protective equipment should be worn when
handling 5-Nitroso-2,4,6-triaminopyrimidine.

PPE Type Specifications

Chemical safety goggles or glasses that meet
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[8][10]

Eye Protection

) ] Wear appropriate protective gloves and clothing
Skin Protection )
to prevent skin exposure.[8][10]

Use a NIOSH (US) or CEN (EU) approved
respirator. For nuisance exposures, a type P95
(US) or type P1 (EU EN 143) particle respirator
is recommended. For higher-level protection,
use type OV/AG/P99 (US) or type ABEK-P2 (EU
EN 143) respirator cartridges.[2]

Respiratory Protection

The following diagram illustrates the standard PPE workflow for handling this chemical.
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Figure 1: Personal Protective Equipment Workflow
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Caption: Figure 1: Personal Protective Equipment Workflow for handling 5-Nitroso-2,4,6-
triaminopyrimidine.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure and
maintain the chemical's stability.

Handling:

Wash hands thoroughly after handling.[8]

Use with adequate ventilation to keep airborne concentrations low.[8]

Minimize dust generation and accumulation.[8]

Avoid contact with eyes, skin, and clothing.[8]

Avoid ingestion and inhalation.[8]

Keep the container tightly closed when not in use.[8]

Storage:

« Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.[8]

o Keep the container tightly closed.[8]

e Some suppliers recommend storing at temperatures below -15°C under an inert atmosphere
(e.g., nitrogen).[6]

The logical flow for safe handling and storage is depicted in the following diagram.
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Figure 2: Safe Handling and Storage Workflow
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Caption: Figure 2: Logical workflow for the safe handling and storage of 5-Nitroso-2,4,6-

triaminopyrimidine.

Emergency Procedures

In the event of an accidental exposure or spill, the following first aid and spill response

procedures should be followed.

First Aid Measures

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical aid

immediately.[3]

Skin Contact

Get medical aid. Flush skin with plenty of soap
and water for at least 15 minutes while removing
contaminated clothing and shoes. Wash clothing

before reuse.[2][8]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation I R .
respiration. If breathing is difficult, give oxygen.
Get medical aid.[8]
If the victim is conscious and alert, give 2-4
) cupfuls of milk or water. Never give anything by
Ingestion

mouth to an unconscious person. Get medical

aid immediately.[8]

Accidental Release Measures

In case of a spill, follow these steps:

o Evacuate: Evacuate personnel from the immediate area.

o Ventilate: Ensure adequate ventilation.
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Contain: Sweep up or absorb the material.

Collect: Place the material into a suitable, clean, dry, closed container for disposal.

Clean: Clean the spill area thoroughly.

Avoid Dust: Avoid generating dusty conditions during cleanup.[8]

The decision-making process for responding to an exposure is outlined below.

Figure 3: Emergency Response Decision Tree
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Caption: Figure 3: Decision tree for emergency first aid response to exposure.
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Fire Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[2]

[8]

o Firefighting Precautions: As in any fire, wear a self-contained breathing apparatus in
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[8]

e Hazardous Combustion Products: During a fire, irritating and highly toxic gases such as
nitrogen oxides and carbon dioxide may be generated by thermal decomposition or
combustion.[2]

Disposal Considerations

Dispose of this chemical in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose of
this material.

Regulatory Information

o TSCA: 5-Nitroso-2,4,6-triaminopyrimidine (CAS# 1006-23-1) is listed on the TSCA
inventory.[8]

o OSHA: None of the chemicals in this product are considered highly hazardous by OSHA.[8]

e Section 313: No chemicals are reportable under Section 313.[8]

Experimental Protocols

Detailed experimental protocols for the use of 5-Nitroso-2,4,6-triaminopyrimidine are not
readily available in public safety documents. Researchers should develop specific protocols
based on the scale of their experiments and the general safe handling procedures outlined in
this guide. Key considerations for protocol development should include:

¢ Risk Assessment: Conduct a thorough risk assessment before beginning any new
procedure.
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e Engineering Controls: Use a chemical fume hood or other ventilated enclosure to minimize
inhalation exposure.

» Waste Management: Establish a clear plan for the disposal of waste materials.

 Emergency Plan: Ensure an emergency plan is in place and that all personnel are familiar
with it.

This guide is intended to provide a foundation for the safe handling of 5-Nitroso-2,4,6-
triaminopyrimidine. It is essential to consult the most current safety data sheet from your
supplier and to adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b018466#safety-and-handling-precautions-for-5-
nitroso-2-4-6-triaminopyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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